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Compound of Interest

Compound Name: Triallyl cyanurate

Cat. No.: B085880 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate, essential safety and logistical information for

the handling of Triallyl cyanurate (TAC), a chemical intermediate used in the production of

rubbers, resins, and polymers.[1] Adherence to these procedural guidelines is critical for

minimizing risk and ensuring safe operational conduct.

Key Safety Data
The following table summarizes essential quantitative data for Triallyl cyanurate.
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Property Value Source

CAS Number 101-37-1 [2]

Molecular Formula C12H15N3O3 [2][3]

Molecular Weight 249.27 g/mol [3]

Appearance
Colorless to slightly yellow or

brownish solid
[4]

Melting Point 27°C (80.6°F) [2]

Boiling Point 162°C at 0.33kPa [2]

Autoignition Temperature 410°C (770°F) [4][5]

Oral LD50 (rat) 590 mg/kg [2]

Dermal LD50 (rabbit) 8600 mg/kg [2]

Personal Protective Equipment (PPE)
When handling Triallyl cyanurate, the following personal protective equipment is mandatory to

prevent exposure.
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PPE Category Specific Requirements Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards.

Protects against splashes and

dust particles.[3][4]

Skin Protection

Chemical impermeable gloves

and fire/flame resistant and

impervious clothing.

Prevents skin contact and

absorption.[4]

Respiratory Protection

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation or

other symptoms are

experienced. A NIOSH-

approved half-face respirator

with an organic vapor/acid gas

cartridge and a dust/mist filter

should be worn where the neat

chemical is handled.[4][6]

Protects against inhalation of

harmful dusts, mists, or

vapors.[4]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position. Seek

medical advice if feeling unwell.[2][7]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water and

soap. If skin irritation occurs, seek medical

attention.[2][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do so. Continue rinsing and consult a

doctor.[4][8]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Call a poison control center or doctor

immediately.[2][4]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Triallyl cyanurate is essential for maintaining a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container tightly closed in a dry, cool, and well-ventilated place.[4]

Keep it away from heat, sparks, flames, and other sources of ignition.[8]

Store separately from incompatible materials such as oxidizing agents, strong acids, strong

bases, peroxides, and strong reducing agents.[7][9]

2. Handling and Use:
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All handling should be performed in a well-ventilated area, preferably within a chemical fume

hood.[1][4]

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke when using this product.[2][4]

Wash hands and face thoroughly after handling.[2][7]

Use non-sparking tools to prevent ignition.[4]

3. Spill Management:

In case of a spill, evacuate unnecessary personnel from the area.[7]

Remove all sources of ignition.[4]

For small spills, dampen the solid material with 60-70% ethanol and transfer it to a suitable

container for disposal.[6] Use absorbent paper dampened with the same solution to clean up

any remaining material.[6]

For larger spills, contain the spill with dikes or absorbents to prevent it from entering sewers

or waterways.[7]

The cleanup crew must wear appropriate personal protective equipment.[7]

4. Disposal Plan:

Dispose of Triallyl cyanurate and its container in accordance with all applicable local,

regional, and national regulations.[2][4]

One disposal method is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[2]

Do not dispose of waste into the sewer system.[7]

Waste packaging should be recycled where possible; otherwise, it should be disposed of via

a licensed waste disposal contractor.[10]
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Diagram of Triallyl Cyanurate Handling Workflow
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Caption: Workflow for the safe handling of Triallyl cyanurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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